Cas no 2228713-23-1 (1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228713-23-1
• MF: C₉H₁₀BrF₂NS
• MW: 282.148207187653
• CID: 6093623
• PubChem ID: 165796828
• Update Time: 2025-06-27

1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1956511
• 2228713-23-1
• 1-(3-bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine
• 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine

• Inchi： 1S/C9H10BrF2NS/c1-5-2-6(10)7(14-5)8(13)3-9(11,12)4-8/h2H,3-4,13H2,1H3
• InChI Key： AADKIQCKXQITFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 280.96854g/mol
• Monoisotopic Mass: 280.96854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228713-23-1) and Its Emerging Applications in Chemical Biology

The compound 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228713-23-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally unique molecule featuring a cyclobutane core substituted with a bromothiophene moiety and fluorine atoms, it has garnered significant attention in recent years due to its potential as a key intermediate in the synthesis of bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to cutting-edge research in medicinal chemistry and chemical biology.

The molecular framework of 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine is characterized by its rigid three-membered ring, which introduces conformational constraints that can influence the compound's interactions with biological targets. The presence of both bromine and fluorine substituents further enhances its utility as a versatile building block. The bromine atom at the 3-position of the thiophene ring allows for facile functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Meanwhile, the geminal fluorine substitution at the cyclobutane carbons imparts electronic and steric effects that can modulate binding affinity and metabolic stability.

In recent years, there has been a surge in interest regarding thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known for their role in antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The incorporation of a cyclobutane ring into such systems has been shown to enhance molecular rigidity, improving interactions with protein targets. For instance, studies have demonstrated that cyclobutane-containing scaffolds can mimic natural product structures or scaffold-hopping analogs, leading to novel pharmacological profiles. The specific substitution pattern of 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine positions it as a promising candidate for generating derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways and are frequently targeted in oncology research. The rigid cyclobutane ring can serve as a scaffold to mimic ATP binding pockets or allosteric sites on kinase proteins. Additionally, the electron-withdrawing nature of the fluorine atoms can enhance interactions with negatively charged residues in the active site. Recent computational studies have suggested that thiophene-based kinase inhibitors exhibit high binding affinities due to favorable π-stacking interactions and hydrogen bonding potential. The bromothiophene moiety further allows for structural diversification through transition-metal-catalyzed reactions.

Advances in synthetic methodologies have made it increasingly feasible to explore complex molecular architectures like 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine. Modern techniques such as palladium-catalyzed cross-coupling reactions enable efficient construction of biaryl systems, while transition-metal-catalyzed C-H activation allows for late-stage functionalization without extensive pre-functionalization steps. These methods have been instrumental in generating libraries of thiophene derivatives for high-throughput screening (HTS). For example, researchers have employed such strategies to identify novel scaffolds with inhibitory activity against protein kinases implicated in cancer progression.

The incorporation of fluorine into pharmaceutical candidates is another area where this compound shines. Fluorine atoms are widely used in drug design due to their ability to modulate pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. In particular, geminal difluorocycloalkanes have been shown to improve solubility while maintaining efficacy—a critical balance in drug development. The presence of two fluorine atoms on the cyclobutane ring of 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine suggests that it may exhibit enhanced bioavailability compared to analogous compounds lacking such substitutions.

In vitro studies have begun to elucidate the biological potential of this compound and its derivatives. Initial assays suggest that certain analogs may exhibit inhibitory activity against specific kinases or other enzymes relevant to neurological disorders. For instance, modifications at the thiophene ring or introduction of additional polar functional groups could lead to compounds with improved selectivity over off-target proteins—a hallmark of successful drug candidates. Furthermore, computational modeling has been used to predict binding modes within target enzymes based on structural features like hydrogen bond donors/acceptors and hydrophobic patches.

The synthesis of 1-(3-Bromo-5-methylthiophen-2-yl)-3,3-difluorocyclobutan-1-amine involves several key steps that highlight modern synthetic strategies. A typical route begins with bromination followed by Suzuki-Miyaura coupling between a halogenated thiophene derivative and an aryl boronic acid precursor containing the desired substituents at positions 2 and 5 relative to each other—a crucial aspect for maintaining stereochemical integrity during cyclization steps later on in the synthesis pathway.

Future directions for research on this compound include exploring its role as a scaffold for next-generation therapeutics through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). Advances in X-ray crystallography combined with computational chemistry promise deeper insights into how these molecules interact with biological targets at an atomic level—a critical step toward optimizing potency while minimizing side effects associated with promiscuous binding events often observed during early-stage screening campaigns.

In conclusion,1-(3-Bromo-5-methylthiophen -2 -yl) - 33dif luoric yclobut an - 11 am ine (CAS No .22287132 31) stands out as an innovative intermediate with far-reaching implications across multiple domains within medicinal chemistry . Its unique structural features make it particularly well-suited for generating novel bioactive molecules targeting diseases ranging from cancer t o neurodegenerative conditions . As synthetic methodologies continue t o evolve , so too will our ability t o harness such versatile building blocks f or creating next-generation therapeutics capable o f addressing unmet medical needs worldwide .